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Compound of Interest

Compound Name:

2-(4-((4-

Methoxyphenyl)methoxy)phenyl)a

cetonitrile

Cat. No.: B1677067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synthesis of 2-(4-((4-
Methoxyphenyl)methoxy)phenyl)acetonitrile, a compound of interest in biomedical

research, particularly in the field of induced pluripotent stem cells.[1] This document outlines

the primary synthetic pathway, a detailed experimental protocol, and the characterization of the

final compound.

Synthetic Pathway: Williamson Ether Synthesis
The most direct and commonly employed method for the synthesis of 2-(4-((4-
Methoxyphenyl)methoxy)phenyl)acetonitrile is the Williamson ether synthesis. This method

involves the formation of an ether linkage by reacting an alkoxide with a primary alkyl halide. In

this specific synthesis, the phenolic hydroxyl group of 4-hydroxyphenylacetonitrile is

deprotonated by a base to form a phenoxide ion. This nucleophilic phenoxide then attacks the

electrophilic benzylic carbon of 4-methoxybenzyl chloride, resulting in the formation of the

desired p-methoxybenzyl (PMB) ether and an inorganic salt as a byproduct.

The overall reaction is as follows:
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Reactants

Reagents

Product

4-Hydroxyphenylacetonitrile

2-(4-((4-Methoxyphenyl)methoxy)phenyl)acetonitrile

4-Methoxybenzyl chloride

Base (e.g., K2CO3)

+

Solvent (e.g., Acetonitrile)

+
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Starting Materials:
- 4-Hydroxyphenylacetonitrile
- 4-Methoxybenzyl chloride

Williamson Ether Synthesis
(K2CO3, Acetonitrile, RT)

Aqueous Work-up
& Extraction

Column Chromatography
(Silica Gel, EtOAc/Hexane)

Pure 2-(4-((4-Methoxyphenyl)methoxy)phenyl)acetonitrile

Spectroscopic Analysis
(NMR, HRMS)

Characterization Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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